Cas no 1805507-48-5 (3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide
• CAS No: 1805507-48-5
• MF: C₆H₅F₃N₂O₃S
• MW: 242.175710439682
• CID: 4881579
• Update Time: 2025-08-05

3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide

• Inchi： 1S/C6H5F3N2O3S/c7-4-2(12)1-11-6(15(10,13)14)3(4)5(8)9/h1,5,12H,(H2,10,13,14)
• InChI Key： HFZWBCRDZIYSCZ-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=C(C(=CN=1)O)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.1
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide

3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide (CAS No. 1805507-48-5) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, a fluoro group at position 4, a hydroxyl group at position 5, and a sulfonamide group at position 2. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide through multi-step processes involving advanced catalytic systems and optimized reaction conditions. The synthesis typically begins with the preparation of the pyridine ring, followed by sequential substitution reactions to introduce the desired functional groups. The introduction of the difluoromethyl group at position 3 is achieved via nucleophilic substitution or coupling reactions, while the fluoro and hydroxyl groups are introduced through directed metallation or oxidation processes. The sulfonamide group is introduced in the final step using appropriate sulfonylating agents under controlled conditions.

The physical and chemical properties of 3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide have been extensively studied to understand its behavior under various conditions. The compound exhibits a high degree of stability under ambient conditions, making it suitable for long-term storage and transportation. Its solubility in common organic solvents such as dichloromethane and dimethylformamide is moderate, which facilitates its use in solution-based reactions. The presence of electron-withdrawing groups such as fluorine and sulfonamide enhances the compound's ability to participate in electrophilic aromatic substitution reactions, making it a valuable precursor in organic synthesis.

One of the most promising applications of 3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide lies in its potential as an intermediate in pharmaceutical development. The sulfonamide group is known to confer bioavailability and metabolic stability to drug molecules, while the fluorinated substituents enhance lipophilicity and target selectivity. Recent studies have explored its use as a building block for designing inhibitors of key enzymes involved in metabolic disorders such as diabetes and obesity. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against dipeptidyl peptidase-4 (DPP-4), a therapeutic target for type 2 diabetes.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide has shown potential in agrochemical research. Its ability to modulate plant hormone signaling pathways makes it a candidate for developing novel herbicides or growth regulators. Recent experiments have demonstrated that certain derivatives of this compound can inhibit the activity of acetolactate synthase (ALS), an enzyme critical for branched-chain amino acid biosynthesis in plants. This property suggests that the compound could be developed into an effective herbicide with reduced environmental impact compared to conventional chemicals.

The environmental fate and toxicity of 3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide have also been investigated to ensure its safe use in industrial and agricultural settings. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in soil and water systems. Its acute toxicity to aquatic organisms is low, making it suitable for use in formulations that require minimal environmental risk assessment.

Looking ahead, ongoing research aims to further optimize the synthesis and functionalization of 3-(Difluoromethyl)-4-fluoro-5-hydroxypyridine-2-sulfonamide to unlock its full potential across diverse applications. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field, leading to the development of novel compounds with enhanced efficacy and safety profiles.